Cas no 2877668-57-8 (N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide)

• Product Name: N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
• CAS No: 2877668-57-8
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 5330003
• PubChem ID: 165434062
• Update Time: 2025-06-11

N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide
• AKOS040879513
• F6802-8412
• 2877668-57-8
• N-Cyclopropyl-3-(4-thiomorpholinylcarbonyl)-1-pyrrolidineacetamide

• Inchi： 1S/C14H23N3O2S/c18-13(15-12-1-2-12)10-16-4-3-11(9-16)14(19)17-5-7-20-8-6-17/h11-12H,1-10H2,(H,15,18)
• InChI Key： LQQVPXOMRJGBKV-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CC2)=O)CCC(C(N2CCSCC2)=O)C1

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.2±50.0 °C(Predicted)
• pka: 15.38±0.20(Predicted)

Additional information on N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide

Introduction to N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide (CAS No. 2877668-57-8)

N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2877668-57-8, belongs to a class of molecules that exhibit promising properties in drug discovery and development. The presence of multiple functional groups, including a cyclopropyl moiety, a thiomorpholine ring, and an acetamide moiety, contributes to its intricate chemical profile and makes it a subject of interest for synthetic chemists and medicinal biologists.

The N-cyclopropyl substituent is known for its ability to enhance the metabolic stability of molecules, making it a valuable feature in the design of long-acting drugs. This structural element can also influence the binding affinity and selectivity of the compound towards biological targets. On the other hand, the thiomorpholine ring is a well-documented pharmacophore that is frequently incorporated into drug candidates due to its ability to interact with various biological receptors. Its presence in N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide suggests that this compound may exhibit significant pharmacological activity, particularly in areas such as central nervous system (CNS) disorders and inflammation.

The acetamide moiety is another critical component of this compound, contributing to its solubility and bioavailability. Acetamides are commonly found in active pharmaceutical ingredients (APIs) due to their favorable pharmacokinetic properties. The combination of these functional groups in N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide creates a molecule with a high potential for therapeutic applications. Recent studies have shown that similar compounds with analogous structures have demonstrated efficacy in preclinical models, indicating the promise of this chemical scaffold.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways implicated in various diseases. N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide has been investigated for its potential role in modulating enzymes and receptors involved in inflammatory responses. The thiomorpholine ring, in particular, has been shown to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory cascade. By inhibiting these enzymes, the compound may offer a new approach to managing inflammatory conditions such as arthritis and asthma.

Furthermore, the cyclopropyl group in N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide may contribute to its ability to cross the blood-brain barrier (BBB), a critical factor for drugs targeting CNS disorders. The BBB serves as a protective barrier that prevents many substances from entering the brain, making it a significant challenge for drug delivery. Compounds that can effectively cross this barrier are highly sought after for treating neurological conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of small molecules with biological targets more accurately than ever before. These tools have been instrumental in designing molecules like N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide with enhanced pharmacological properties. By leveraging these technologies, scientists have been able to optimize the structure of the compound to improve its potency, selectivity, and pharmacokinetic profile.

The synthesis of N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the molecule's overall structure. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than was previously possible. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly useful in constructing intricate molecular frameworks with high precision.

Once synthesized, N-cyclopropyl-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-y acetamide undergoes rigorous testing to evaluate its biological activity and safety profile. Preclinical studies are conducted using cell-based assays and animal models to assess its efficacy against various disease targets. These studies provide valuable insights into the compound's potential as a therapeutic agent and help guide further development efforts.

The importance of understanding the structural features of molecules like N-cyclopropyl -2-[3-(thiomorpholine -4 -carbonyl ) pyrrol idin -1 - y l ] acet amide cannot be overstated. The interplay between different functional groups can significantly influence a compound's biological activity and pharmacokinetic properties. By studying these relationships, researchers can gain valuable insights into how to design more effective drugs for treating human diseases.

In conclusion, N-cyclopropyl -2-[3-( thiomorpholine -4 -carbony l ) py rrol idin -1 - y l ] acet amide (CAS No . 2877668 -57 -8 ) is a promising compound with significant potential for therapeutic applications . Its unique structural features , including the presence of cycloprop yl , thiomorpholine , and acet amide moieties , make it an interesting subject for further research . With continued advancements in synthetic chemistry , computational modeling , and preclinical testing , this compound may one day contribute to the development of novel treatments for various diseases .